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These application notes provide detailed protocols for utilizing SHP2-D26, a potent and
effective PROTAC (Proteolysis Targeting Chimera) degrader of the SHP2 protein, in cell-based
assays. The following sections detail the experimental procedures for cell culture, assessment
of cell viability, and analysis of protein degradation and downstream signaling pathways.

Introduction

Src homology 2 domain-containing phosphatase 2 (SHP2) is a non-receptor protein tyrosine
phosphatase that plays a crucial role in mediating signal transduction downstream of various
receptor tyrosine kinases (RTKs).[1][2] Dysregulation of SHP2 activity is implicated in the
pathogenesis of several human cancers, making it an attractive therapeutic target.[3][4] SHP2-
D26 is a first-in-class PROTAC degrader that targets SHP2 for ubiquitination and subsequent
proteasomal degradation.[3][5] This mode of action offers a distinct advantage over traditional
small molecule inhibitors by eliminating the target protein, thereby potentially leading to a more
profound and sustained pharmacological effect.[6][7]
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The following tables summarize the in vitro efficacy of SHP2-D26 in two cancer cell lines:
KYSE520 (esophageal squamous cell carcinoma) and MV4;11 (acute myeloid leukemia).

Table 1: Potency of SHP2-D26 in Cancer Cell Lines[8]

Cell Line Compound DCso (nM) ICs0 (NM)
KYSE520 SHP2-D26 6.0 660
MV4;11 SHP2-D26 2.6 0.99

DCso: Half-maximal degradation concentration. 1Cso: Half-maximal inhibitory concentration.

Signaling Pathway Diagrams

The following diagrams illustrate the mechanism of action of SHP2-D26 and its impact on the

SHP2 signaling pathway.
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Caption: Mechanism of SHP2 degradation by SHP2-D26.
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Caption: SHP2 signaling pathway and the inhibitory action of SHP2-D26.
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Experimental Protocols

Cell Culture
KYSES520 Cells:

e Culture Medium: RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS)
and 1% Penicillin-Streptomycin.

e Culture Conditions: Incubate at 37°C in a humidified atmosphere with 5% CO:-.

e Subculturing: KYSES520 cells are adherent. When cells reach 80-90% confluency, wash with
PBS, detach using Trypsin-EDTA, and re-seed at a 1:3 to 1:6 ratio.

MV4:11 Cells:

e Culture Medium: Iscove's Modified Dulbecco’'s Medium (IMDM) supplemented with 10% FBS
and 1% Penicillin-Streptomycin.

o Culture Conditions: Incubate at 37°C in a humidified atmosphere with 5% CO-.

e Subculturing: MV4;11 cells grow in suspension. Maintain cell density between 1 x 10°> and 1
x 108 viable cells/mL. To subculture, add fresh medium to dilute the cell suspension to a
density of approximately 2 x 10 cells/mL, 2-3 times per week.

Western Blot Analysis

This protocol is for assessing the degradation of SHP2 and the phosphorylation status of its
downstream target, ERK.

1. Cell Lysis: a. Plate cells and treat with desired concentrations of SHP2-D26 for the indicated
times. b. After treatment, wash cells with ice-cold PBS. c. Lyse cells in RIPA buffer
supplemented with protease and phosphatase inhibitor cocktails. d. Scrape adherent cells
(KYSES20) or pellet suspension cells (MV4;11) and transfer the lysate to a microcentrifuge
tube. e. Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C. f.
Collect the supernatant containing the protein lysate.
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2. Protein Quantification: a. Determine the protein concentration of each lysate using a BCA
protein assay Kit.

3. SDS-PAGE and Protein Transfer: a. Denature 20-30 pg of protein per sample by boiling in
Laemmli sample buffer. b. Separate proteins on a 4-12% SDS-polyacrylamide gel. c. Transfer
the separated proteins to a PVDF membrane.

4. Immunoblotting: a. Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered
saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature. b. Incubate the membrane
with primary antibodies overnight at 4°C with gentle agitation.

e Anti-SHP2 (Bethyl Laboratories, A301-544A)

e Anti-phospho-ERK1/2 (Thr202/Tyr204) (Cell Signaling Technology, #4370)

e Anti-ERK1/2 (Cell Signaling Technology, #9102)

e Anti-GAPDH (as a loading control) c. Wash the membrane three times with TBST. d.
Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room
temperature. e. Wash the membrane three times with TBST.

5. Detection: a. Prepare an enhanced chemiluminescence (ECL) substrate according to the
manufacturer's instructions. b. Incubate the membrane with the ECL substrate and capture the
signal using a chemiluminescence imaging system.

Cell Viability Assay
This protocol is to determine the half-maximal inhibitory concentration (ICso) of SHP2-D26.
1. Cell Seeding: a. For KYSE520 (adherent cells), seed 2,000-5,000 cells per well in a 96-well

plate and allow them to attach overnight. b. For MV4;11 (suspension cells), seed 5,000-10,000
cells per well in a 96-well plate.

2. Compound Treatment: a. Prepare serial dilutions of SHP2-D26 in the appropriate culture
medium. b. Add the diluted compound to the wells, including a vehicle control (DMSO).

3. Incubation: a. Incubate the plates for 4 days at 37°C in a humidified atmosphere with 5%
CO2.[9]

4. Viability Measurement (WST-8 Assay):[9] a. Add 10 pL of WST-8 solution (e.g., CCK-8) to
each well. b. Incubate the plate for 1-4 hours at 37°C. c. Measure the absorbance at 450 nm
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using a microplate reader.

5. Data Analysis: a. Calculate the percentage of cell viability relative to the vehicle-treated
control. b. Determine the ICso value by plotting the percentage of viability against the log
concentration of SHP2-D26 and fitting the data to a dose-response curve using appropriate

software (e.g., GraphPad Prism).

Experimental Workflow Diagram
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Caption: General workflow for SHP2-D26 cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Setting sail: maneuvering SHP2 activity and its effects in cancer - PMC
[pmc.ncbi.nim.nih.gov]

e 2. SHP2: A Pleiotropic Target at the Interface of Cancer and Its Microenvironment - PMC
[pmc.ncbi.nlm.nih.gov]

o 3. Discovery of SHP2-D26 as a First, Potent, and Effective PROTAC Degrader of SHP2
Protein - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 4. Functions of Shp2 in cancer - PMC [pmc.ncbi.nlm.nih.gov]
e 5. pubs.acs.org [pubs.acs.org]
¢ 6. Discovery of a SHP2 Degrader with In Vivo Anti-Tumor Activity [mdpi.com]

¢ 7. Bivalent target-binding bioPROTACSs induce potent degradation of oncogenic SHP2 - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 8. medchemexpress.com [medchemexpress.com]

e 9. W02021236775A1 - Small molecule degraders of shp2 protein - Google Patents
[patents.google.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols for SHP2-D26 in Cell
Culture Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15540712/docs#application-notes-and-protocols-for-
shp2-d26-in-cell-culture-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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